3-Amino-1-cyclopentyl-1H-pyrazole-4-carbonitrile

• IUPAC Name: 3-amino-1-cyclopentylpyrazole-4-carbonitrile
• InChI: InChI=1S/C9H12N4/c10-5-7-6-13(12-9(7)11)8-3-1-2-4-8/h6,8H,1-4H2,(H2,11,12)
• InChI Key: JWFXBAXRJTXECX-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)N2C=C(C(=N2)N)C#N
• Molecular Formula: C9H12N4
• DSSTOX Substance ID: DTXSID00561944
• Molecular Weight: 176.22 g/mol
• CAS RN: 122799-98-8

Description

“3-Amino-1-cyclopentyl-1H-pyrazole-4-carbonitrile” is a chemical compound with the CAS Number: 122799-98-8. It has a molecular weight of 176.22 and its IUPAC name is 3-amino-1-cyclopentyl-1H-pyrazole-4-carbonitrile.

Molecular Structure Analysis

The InChI code for this compound is 1S/C9H12N4/c10-5-7-6-13 (12-9 (7)11)8-3-1-2-4-8/h6,8H,1-4H2, (H2,11,12). This code provides a standard way to encode the compound’s molecular structure.

Physical And Chemical Properties Analysis

This compound is a solid at room temperature. It should be stored in a dark place, under an inert atmosphere.

Scientific Research Applications

1. Synthesis of Pyrazolo[1,5-a]Pyrimidines

• Application Summary: This compound is used as a precursor for the microwave-assisted regiospecific synthesis of Pyrazolo[1,5-a]Pyrimidines.
• Methods of Application: The reaction of enaminones with hydroxylamine hydrochloride in ethanol yields aldoximes that are readily converted into 3-oxoalkanonitrile, a precursor of the title compounds, in a basic medium. This method has been successfully applied with a number of substrates and resulted in excellent yields of the products.
• Results or Outcomes: The structures of the compounds obtained were deduced based on 1H-NMR, 1H-15N HMBC measurements.

2. Kinase Inhibitors

• Application Summary: The compound is used in the discovery of kinase inhibitors to illuminate the understudied PCTAIRE family.
• Methods of Application: The N-(1H-pyrazol-3-yl)pyrimidin-4-amine moiety from the promiscuous inhibitor is used to target CDK16, by varying different residues.
• Results or Outcomes: Further optimization steps led to a compound which exhibited high cellular potency for CDK16 (EC50 = 33 nM) and the other members of the PCTAIRE and PFTAIRE family with 20–120 nM and 50–180 nM, respectively.

Safety And Hazards

The compound has been classified with the signal word “Warning” and the hazard statements H302-H315-H319-H335. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling.

Future Directions

While specific future directions for this compound are not mentioned in the search results, aminopyrazole-based compounds have been studied as active agents in different therapeutic areas, with particular attention on the design and structure-activity relationships defined by each class of compounds. The most relevant results have been obtained for anticancer/anti-inflammatory compounds.